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Compound of Interest

Compound Name: 1-Fluoro-2-(2-nitrovinyl)benzene

Cat. No.: B1336865

Essential Safety and Handling Guide for 1-Fluoro-2-
(2-nitrovinyl)benzene

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 1-Fluoro-2-(2-nitrovinyl)benzene, catering to researchers, scientists, and drug
development professionals. Adherence to these guidelines is paramount for ensuring personnel
safety and minimizing environmental impact.

Hazard Identification and Classification

1-Fluoro-2-(2-nitrovinyl)benzene is a hazardous chemical that requires careful handling in a
controlled laboratory environment. The primary routes of exposure are inhalation, ingestion,
and skin or eye contact. The compound is classified as an irritant and is harmful if swallowed.

[1]

Below is a summary of its classification according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin irritation 2 H315: Causes skin irritation[1]

H319: Causes serious eye

Eye irritation 2 o

irritation[1]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1]

Personal Protective Equipment (PPE)

A comprehensive approach to safety, combining engineering controls with appropriate Personal
Protective Equipment (PPE), is mandatory when handling this chemical.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles & Face Shield

Safety goggles that conform to
EN 166 or OSHA 29 CFR
1910.133 standards must be
worn at all times.[2] A face
shield is recommended when
there is a significant risk of
splashing.[3][4]

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are a
suitable option for protection
against splashes. Always
inspect gloves for integrity
before use and change them

immediately if contaminated.[3]

[5]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned.[4] For larger
quantities or increased risk of
exposure, chemical-resistant

clothing is advised.[6]

Respiratory Protection

Respirator

All handling of the solid
compound should occur within
a certified chemical fume hood
to minimize inhalation
exposure.[2][4] If working
outside a fume hood or if dust
formation is likely, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.[2][4]

Operational Plan for Safe Handling

A systematic workflow is essential for safely handling 1-Fluoro-2-(2-nitrovinyl)benzene.
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1. Preparation and Engineering Controls:

o All manipulations of 1-Fluoro-2-(2-nitrovinyl)benzene should be conducted in a properly
functioning chemical fume hood.[2]

o Ensure that an eyewash station and a safety shower are readily accessible and have been
recently tested.[2][4]

o Keep all necessary PPE in good condition and readily available.

e Avoid the formation of dust and aerosols during handling.[7]

2. Weighing and Transfer:

o Conduct all weighing and transfer operations within a fume hood to contain any dust.

» Use non-sparking tools to prevent ignition.[7]

o Keep containers of the chemical clearly labeled and tightly closed when not in use.[7]

3. During the Experiment:

e Avoid contact with skin and eyes.[7]

e Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[1][7]

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[1]

4., Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
e The storage area should be locked and accessible only to authorized personnel.[1][2]

o Store away from incompatible materials such as strong oxidizing agents.[2]

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

e Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep it running.

e Don PPE: Wear the appropriate PPE, including respiratory protection, chemical-resistant
gloves, and eye protection before addressing the spill.

» Contain: For a solid spill, carefully sweep up the material to avoid generating dust and place
it into a labeled, sealed container for hazardous waste. For a liquid spill, use an inert
absorbent material.

o Decontaminate: Clean the spill area thoroughly with soap and water. Collect all cleaning
materials for disposal as hazardous waste.

Disposal Plan

All waste containing 1-Fluoro-2-(2-nitrovinyl)benzene must be treated as hazardous waste.

o Waste Collection: Collect all chemical residues and contaminated materials (e.g., gloves,
paper towels, absorbent materials) in a designated, clearly labeled, and sealed hazardous
waste container.

o Disposal: Dispose of the hazardous waste through a licensed disposal company, in
accordance with all local, state, and federal regulations.[2][3] Do not dispose of this chemical
down the drain or in regular trash.[3]

Visual Workflows

The following diagrams illustrate the standard operating procedure for handling 1-Fluoro-2-(2-
nitrovinyl)benzene and the emergency response for a spill.
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Caption: Workflow for the safe handling of 1-Fluoro-2-(2-nitrovinyl)benzene.
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Caption: Emergency response procedure for a spill of 1-Fluoro-2-(2-nitrovinyl)benzene.
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Physical and Chemical Properties

Property Value

CAS Number 399-25-7

Molecular Formula C8H6FNO2

Molecular Weight 167.14 g/mol [8]
Appearance Solid (form may vary)
Boiling Point Data not readily available
Melting Point Data not readily available

This document is intended as a guide and should be supplemented by a thorough review of the
full Safety Data Sheet (SDS) for 1-Fluoro-2-(2-nitrovinyl)benzene and by your institution's
specific safety protocols. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Fluoro-2-
(2-nitrovinyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336865#personal-protective-equipment-for-
handling-1-fluoro-2-2-nitrovinyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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